Cas no 1171226-58-6 (2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride)

• Product Name: 2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride
• CAS No: 1171226-58-6
• MF: C₁₀H₁₆ClNS
• MW: 217.75874042511
• MDL: MFCD09027136
• CID: 1076229
• PubChem ID: 18526233
• Update Time: 2025-11-02

2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Methylbenzyl)sulfanyl]ethylamine hydrochloride
• KA-0722
• MFCD09027136
• 2-[(3-Methylbenzyl)thio]ethylamine hydrochloride
• 2-[(3-methylphenyl)methylsulfanyl]ethanamine;hydrochloride
• 2-[(3-Methylbenzyl)sulfanyl]ethylaminehydrochloride
• AKOS005073158
• CS-0335177
• 2-{[(3-methylphenyl)methyl]sulfanyl}ethan-1-amine hydrochloride
• 1171226-58-6
• 2-[(3-methylbenzyl)thio]ethylamine hydrochloride, AldrichCPR
• 2-((3-Methylbenzyl)thio)ethan-1-amine hydrochloride
• 2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride

• MDL： MFCD09027136
• Inchi： 1S/C10H15NS.ClH/c1-9-3-2-4-10(7-9)8-12-6-5-11;/h2-4,7H,5-6,8,11H2,1H3;1H
• InChI Key： FQBSLPUYGBBCDO-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 217.069
• Monoisotopic Mass: 217.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3A^2

Experimental Properties

• Melting Point: 108～110℃

2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride

Comprehensive Overview of 2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride (CAS No. 1171226-58-6)

2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride (CAS No. 1171226-58-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring a 3-methylbenzyl group linked to a sulfanylethylamine backbone, is often explored for its potential applications in drug discovery and molecular design. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of targeted therapies and enzyme inhibitors.

The growing demand for high-purity chemical intermediates like 2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride reflects broader trends in precision medicine and bioconjugation technologies. With the rise of AI-driven drug discovery, compounds with well-defined stereochemistry and functional groups are increasingly valuable. This aligns with frequent search queries such as "sulfur-containing amine derivatives" and "benzyl-based pharmaceutical intermediates," highlighting the compound's relevance in modern research.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound offers improved stability and solubility compared to its free base counterpart, making it preferable for laboratory applications. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to verify its purity, a critical factor given the stringent quality requirements in GMP-compliant synthesis. The presence of both thioether and primary amine functionalities provides versatile reactivity for further derivatization.

In the context of green chemistry initiatives, researchers are investigating more sustainable production methods for compounds like 2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride. This responds to increasing searches for "eco-friendly synthetic routes" and "reduced waste organic synthesis." The compound's molecular architecture also makes it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry projects, particularly those involving receptor modulation.

The storage and handling of 2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride require standard laboratory precautions for amine hydrochloride compounds. Proper documentation of its spectral data and physicochemical properties facilitates its integration into automated compound management systems, a feature increasingly important in high-throughput screening environments. As the pharmaceutical industry moves toward more fragment-based drug design, such well-characterized small molecules are becoming essential tools for researchers.

Emerging applications in biomarker development and proteomics research have further expanded interest in this compound class. Its potential use in creating fluorescent probes or affinity labels addresses current research needs visible in search trends like "chemical tools for protein studies." The methylbenzyl moiety in particular offers opportunities for exploring hydrophobic interactions in biological systems, a hot topic in drug delivery system optimization.

Quality control aspects of 2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride production are crucial, with analytical methods needing to detect and quantify any potential process-related impurities. This aligns with regulatory emphasis on ICH guidelines for impurities in pharmaceutical ingredients. The compound's structural elucidation data serves as valuable reference material for laboratories developing similar chiral auxiliaries or ligands for asymmetric synthesis.

From a commercial perspective, the availability of 2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride in various packaging formats meets diverse research needs, from small-scale medicinal chemistry projects to larger process development requirements. The compound's custom synthesis potential also makes it responsive to the growing demand for tailor-made research chemicals, a trend reflected in search engine queries about "specialty chemical suppliers" and "contract research organizations."

In conclusion, 2-(3-Methylbenzyl)sulfanylethylamine Hydrochloride (CAS No. 1171226-58-6) represents an important chemical entity at the intersection of multiple research disciplines. Its continued study contributes to advancements in rational drug design and chemical biology, while meeting the evolving needs of scientists working at the forefront of molecular innovation. The compound's versatility ensures its ongoing relevance in addressing current challenges across the life sciences sector.